Cas no 2229426-41-7 (1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene
• CAS No: 2229426-41-7
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 6056513
• PubChem ID: 165789480
• Update Time: 2025-07-20

1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene
• 2229426-41-7
• EN300-1919751

• Inchi： 1S/C11H13BrO/c1-8-5-4-6-10(9(2)7-12)11(8)13-3/h4-6H,2,7H2,1,3H3
• InChI Key： VSGCWLVMFIEAQK-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC=C(C)C=1OC

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene

Comprehensive Overview of 1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene (CAS No. 2229426-41-7)

The compound 1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene (CAS No. 2229426-41-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This aromatic compound features a bromopropenyl moiety attached to a methoxy-methylbenzene backbone, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its versatility in pharmaceutical synthesis, material science, and agrochemical development.

One of the key reasons for the growing interest in 1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene is its role in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of green chemistry and sustainable practices, scientists are exploring how this compound can be used in catalyzed reactions to minimize waste and improve efficiency. Its bromine substituent makes it particularly useful in palladium-catalyzed transformations, which are widely employed in drug discovery and materials engineering.

In the context of drug discovery, CAS No. 2229426-41-7 has been investigated as a building block for bioactive molecules. The methoxy and methyl groups on the benzene ring provide opportunities for further functionalization, enabling the creation of compounds with tailored properties. Recent studies have highlighted its potential in designing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. This aligns with frequent search queries such as "new drug intermediates 2023" and "aromatic compounds in medicine."

Another area where 1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene shows promise is in advanced material synthesis. The compound’s ability to participate in polymerization reactions makes it a candidate for developing high-performance polymers and electronic materials. With the tech industry’s focus on flexible electronics and organic semiconductors, this compound could play a role in next-generation devices. Searches like "organic compounds for OLEDs" and "benzene derivatives in materials science" reflect this trend.

From a commercial perspective, the demand for CAS No. 2229426-41-7 is driven by its applications in flavor and fragrance industries. The methoxy-methylbenzene structure is reminiscent of naturally occurring aromatic compounds, making it a potential candidate for synthesizing synthetic fragrances or food additives. This ties into popular queries such as "synthetic aroma chemicals" and "benzene derivatives in perfumery."

In summary, 1-(3-bromoprop-1-en-2-yl)-2-methoxy-3-methylbenzene (CAS No. 2229426-41-7) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and industrial chemistry. Its unique structure and reactivity profile position it as a valuable asset in research and development, addressing contemporary challenges in sustainable synthesis and innovative material design. As interest grows, this compound is likely to remain a focal point in scientific and industrial discussions.